Cas no 1232432-94-8 (4-Pyridinamine, 3-fluoro-5-nitro-)

• Product Name: 4-Pyridinamine, 3-fluoro-5-nitro-
• CAS No: 1232432-94-8
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 2854386
• PubChem ID: 53485485
• Update Time: 2025-05-26

4-Pyridinamine, 3-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-fluoro-5-nitro-

• Inchi： 1S/C5H4FN3O2/c6-3-1-8-2-4(5(3)7)9(10)11/h1-2H,(H2,7,8)
• InChI Key： RTGYLZOXETXUMR-UHFFFAOYSA-N
• SMILES： C1=NC=C([N+]([O-])=O)C(N)=C1F

Computed Properties

• Exact Mass: 157.02875454g/mol
• Monoisotopic Mass: 157.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Pyridinamine, 3-fluoro-5-nitro-

4-Pyridinamine, 3-fluoro-5-nitro-

4-Pyridinamine, 3-fluoro-5-nitro-, also known as CAS No. 1232432-94-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amine group at position 4, a fluorine atom at position 3, and a nitro group at position 5. These substituents contribute to its distinctive chemical properties and potential applications.

The synthesis of 4-Pyridinamine, 3-fluoro-5-nitro- involves a series of carefully controlled reactions, including nucleophilic substitution and nitration processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

4-Pyridinamine, 3-fluoro-5-nitro- exhibits remarkable electronic properties due to the electron-withdrawing effects of the nitro and fluorine groups. These properties make it a promising candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Studies have shown that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and thermal stability, opening new avenues for its application in electronic devices.

In the realm of medicinal chemistry, 4-Pyridinamine, 3-fluoro-5-nitro- has been investigated for its potential as a pharmacophore in drug design. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable building block for developing bioactive molecules. Recent research has focused on its role as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Preclinical studies have demonstrated promising results, highlighting its potential as a lead compound for therapeutic development.

The fluorescence properties of 4-Pyridinamine, 3-fluoro-5-nitro- have also been leveraged in bioimaging applications. Its ability to emit light upon excitation has been utilized in the development of sensors for detecting metal ions and other analytes in complex biological systems. This capability has significant implications for diagnostics and environmental monitoring.

In terms of safety considerations, handling 4-Pyridinamine, 3-fluoro-5-nitro- requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation, protective equipment, and waste management practices are essential to ensure safe handling and minimize environmental impact.

The continued exploration of CAS No. 1232432-94-8's properties across diverse scientific disciplines underscores its importance as a versatile building block in modern chemistry. As research progresses, new applications and insights into its behavior are expected to emerge, further solidifying its role in advancing both academic and industrial pursuits.